Cas no 1805110-02-4 (Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805110-02-4
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4928512
• Update Time: 2025-05-22

Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)6-4(3-12)2-5(7(10)11)8(13)14-6/h2,7H,1H3,(H2,13,14)
• InChI Key： OGDDXXPYUYJKQY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(=O)OC)N=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1
• Topological Polar Surface Area: 89

Additional information on Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805110-02-4)

Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805110-02-4) is a high-value pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its role in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural versatility and reactivity, making it a focal point in modern heterocyclic chemistry.

The compound's molecular structure features a pyridine core substituted with an amino group, a cyano group, and a difluoromethyl moiety, which collectively enhance its electronic and steric properties. These attributes are critical in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in medicinal chemistry, where it serves as a building block for small-molecule therapeutics targeting diseases like cancer and infectious disorders.

In the context of agrochemical innovation, Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate is investigated for its potential in developing crop protection agents. Its fluorinated pyridine backbone aligns with the growing demand for sustainable pesticides with reduced environmental impact. This trend reflects broader industry shifts toward green chemistry and precision agriculture, addressing global challenges such as food security and climate resilience.

From a synthetic perspective, the compound's carboxylate ester group offers flexibility for further derivatization, enabling the creation of diverse chemical libraries. This adaptability is particularly valuable in high-throughput screening (HTS) campaigns, where rapid access to structurally varied compounds accelerates hit identification. Laboratories specializing in fragment-based drug design (FBDD) often leverage such intermediates to optimize lead compounds with improved pharmacokinetic profiles.

The rising interest in fluorinated building blocks like CAS No. 1805110-02-4 is evident in academic and industrial publications. Searches for "difluoromethyl pyridine synthesis" or "cyano-substituted pyridine applications" have surged, reflecting its relevance in cutting-edge research. Additionally, discussions on platforms like ScienceDirect and PubMed emphasize its role in advancing structure-activity relationship (SAR) studies, a cornerstone of rational drug design.

Quality control and analytical characterization of this compound rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Suppliers and contract research organizations (CROs) prioritize batch-to-batch consistency to meet the stringent requirements of GMP-compliant production. This focus on purity underscores its importance in preclinical development pipelines, where impurities can significantly impact biological assay outcomes.

In summary, Methyl 2-amino-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805110-02-4) represents a versatile scaffold with dual utility in pharmaceutical and agrochemical sectors. Its structural features align with contemporary demands for targeted therapies and eco-friendly agrochemicals, positioning it as a critical tool for scientists addressing 21st-century health and sustainability challenges.